Cas no 2171145-84-7 ((2R)-3-cyclohexyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: (2R)-3-cyclohexyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2171145-84-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5925793
• PubChem ID: 165547171
• Update Time: 2025-05-21

(2R)-3-cyclohexyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3-cyclohexyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• EN300-1520537
• (2R)-3-cyclohexyl-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• 2171145-84-7

• Inchi： 1S/C27H32N2O5/c1-17(25(30)29-24(26(31)32)15-18-9-3-2-4-10-18)28-27(33)34-16-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,17-18,23-24H,2-4,9-10,15-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17-,24-/m1/s1
• InChI Key： FJKPQDYZQZEWSG-MZNJEOGPSA-N
• SMILES： OC([C@@H](CC1CCCCC1)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-3-cyclohexyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Compound CAS No. 2171145-84-7: (2R)-3-cyclohexyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic Acid

The compound with CAS No. 2171145-84-7, named as (2R)-3-cyclohexyl-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and organic synthesis. This compound is characterized by its complex structure, which includes a cyclohexyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid backbone. The stereochemistry at the two chiral centers (denoted by the R configurations) is critical for its biological activity and functional properties.

Recent advancements in stereochemistry research have highlighted the importance of such compounds in the development of enantioselective catalysts and chiral building blocks. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in controlling the reactivity and stability of the molecule during synthetic processes. This compound has been utilized in the construction of bioactive molecules, including peptide analogs and enzyme inhibitors, which are of great interest in drug discovery.

In terms of synthesis, this compound is typically prepared through a multi-step process involving asymmetric catalysis and protecting group strategies. The use of Fmoc as a protecting group ensures precise control over the amino functionality during the synthesis, enabling the formation of complex peptide structures with high fidelity. Recent studies have demonstrated that this compound can serve as a versatile building block for constructing libraries of bioactive molecules, facilitating high-throughput screening in pharmaceutical research.

The cyclohexyl group in this compound contributes to its hydrophobicity and structural rigidity, which are essential for interactions with biological targets such as enzymes and receptors. This makes it particularly valuable in the design of small-molecule inhibitors and modulators. Moreover, the presence of the Fmoc group allows for post-synthetic modifications, enabling researchers to tailor the molecule's properties for specific applications.

From an analytical standpoint, this compound has been extensively studied using advanced techniques such as NMR spectroscopy and mass spectrometry. These studies have provided insights into its conformational dynamics and stability under various conditions. Recent findings suggest that this compound exhibits remarkable stability under physiological conditions, making it a promising candidate for drug delivery systems.

In conclusion, CAS No. 2171145-84-7 represents a cutting-edge molecule with diverse applications in modern chemistry and biology. Its unique structure, combined with advancements in synthetic methodology and analytical techniques, positions it as a key player in the development of innovative therapeutic agents and biotechnological tools.